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An In-depth Technical Guide on the Thermochemical Properties and Stability of 1,3,5-Trithiane

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3,5-Trithiane, a heterocyclic organic compound with the formula (CH₂S)₃, serves as a stable

trimer of the otherwise unstable thioformaldehyde.[1] This whitepaper provides a

comprehensive overview of the thermochemical properties and stability of 1,3,5-trithiane,

presenting key quantitative data in a structured format. Detailed experimental methodologies

for the determination of these properties are also outlined to aid in the replication and extension

of these findings. This document is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize or study sulfur-containing

heterocycles.

Introduction
1,3,5-Trithiane is a six-membered ring compound with alternating methylene bridges and

thioether groups.[1] It is a versatile building block in organic synthesis, notably as a masked

source of formaldehyde.[1] Its applications extend to materials science, where it is used in the

development of polymers and coatings requiring enhanced thermal stability and chemical

resistance, and in pharmaceutical development as a potential scaffold for new therapeutic

agents.[2] A thorough understanding of its thermochemical properties and stability is paramount

for its effective and safe use in these fields.
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Thermochemical Properties
The thermochemical properties of 1,3,5-trithiane have been determined through various

calorimetric and computational studies. These properties are crucial for understanding the

energy landscape of reactions involving this compound.

Enthalpy of Formation and Sublimation
The standard enthalpy of formation (ΔfH°) and enthalpy of sublimation (ΔsubH°) are key

parameters for assessing the energetic stability of a compound.

Property State Value (kJ mol⁻¹) Reference

Standard Enthalpy of

Formation (ΔfH°)
Solid -8.6 ± 2.6 [3][4][5]

Standard Enthalpy of

Formation (ΔfH°)
Gaseous 84.6 ± 2.6 [3][4][5]

Enthalpy of

Sublimation (ΔsubH°)
- 93.2 ± 0.2 [3][4][5]

Heat Capacity, Enthalpy, and Entropy
The National Institute of Standards and Technology (NIST) has critically evaluated

thermophysical property data for 1,3,5-trithiane, which is available through their Web Thermo

Tables (WTT).[6] This data includes heat capacity, enthalpy, and entropy as a function of

temperature for different phases.

Table 2: Temperature-Dependent Thermophysical Properties[6]
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Property Phase Temperature Range (K)

Heat Capacity at Saturation

Pressure

Crystal 1 in equilibrium with

Gas
0.0005 - 488.4

Heat Capacity at Saturation

Pressure
Liquid in equilibrium with Gas 488.4 - 500

Enthalpy
Crystal 1 in equilibrium with

Gas
0.0005 - 488.4

Enthalpy Liquid in equilibrium with Gas 488.4 - 500

Enthalpy Ideal Gas 200 - 1000

Entropy
Crystal 1 in equilibrium with

Gas
0.0005 - 488.4

Entropy Liquid in equilibrium with Gas 488.4 - 500

Stability
The stability of 1,3,5-trithiane is a critical factor for its storage, handling, and application in

various chemical processes.

Thermal Stability
1,3,5-Trithiane is a white to almost white crystalline powder that is stable under normal

conditions.[2][7] Its melting point is reported to be in the range of 215 to 220 °C, at which it also

begins to decompose.[1][8]

Table 3: Physical and Thermal Stability Data

Property Value Reference(s)

Appearance
White to almost white

crystalline powder
[2]

Melting Point
215-220 °C (with

decomposition)
[1][8]
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DSC measurements have shown an exothermic effect that was not discussed in detail in the

cited article, followed by an endothermic effect around 515 K.[9] Cooling curves indicate the

presence of two or three polymorphic forms.[9]

Experimental Protocols
Detailed experimental methodologies are essential for the verification and advancement of

scientific data. The following sections describe the protocols used to determine the

thermochemical properties of 1,3,5-trithiane.

Synthesis of 1,3,5-Trithiane
A common method for the synthesis of 1,3,5-trithiane involves the reaction of formaldehyde

with hydrogen sulfide in the presence of a strong acid.[1][10]

Experimental Workflow: Synthesis of 1,3,5-Trithiane
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Synthesis of 1,3,5-Trithiane

Mix 36% formaldehyde solution
and concentrated HCl in a tall glass cylinder.

Bubble hydrogen sulfide gas through the solution
until no more precipitate is formed (12-24 hours).

Reaction

Collect the crude product by filtration.

Isolation

Purify the product by recrystallization from benzene
using an inverted filtration apparatus.

Purification

Dry the purified fine, nearly colorless needles.

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3,5-Trithiane.

Detailed Protocol:

A mixture of 326 g (3.9 moles) of a 36% formaldehyde solution and 700 cc of concentrated

hydrochloric acid is placed in a tall glass cylinder.[10]

Hydrogen sulfide is passed through the solution until precipitation is complete, which

typically takes 12 to 24 hours.[10]

The crude product, fine, nearly colorless needles, is collected.[10]
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Purification is achieved by recrystallization from 1 liter of benzene using an inverted filtration

method.[10]

Calorimetric Measurements
The enthalpies of formation and sublimation have been measured using calorimetric

techniques.

Experimental Workflow: Calorimetric Measurement

Calorimetric Measurement Workflow

Enthalpy of Combustion

Enthalpy of Sublimation

Combustion of 1,3,5-trithiane in a
static-bomb calorimeter.

Measurement of energy of combustion.

Correction to standard state.

Derivation of standard enthalpy of formation in the solid state.

Derivation of standard enthalpy of formation in the gaseous state.

Measurement of vapor pressure at different temperatures
using a Knudsen-effusion technique.

Application of the Clausius-Clapeyron equation.

Calculation of enthalpy of sublimation.

Click to download full resolution via product page

Caption: Workflow for determining thermochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0610
https://www.benchchem.com/product/b122704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Protocol for Enthalpy of Formation: The standard enthalpy of formation in the solid

state was determined from its energy of combustion. This was measured using a static-bomb

calorimeter. The supporting information of the cited study provides detailed procedures for

these thermochemical measurements.[5]

Detailed Protocol for Enthalpy of Sublimation: The enthalpy of sublimation was determined by

measuring the vapor pressure of the compound at different temperatures using a Knudsen-

effusion technique. The variation of vapor pressure with temperature allows for the calculation

of the enthalpy of sublimation via the Clausius-Clapeyron equation.[5]

Differential Scanning Calorimetry (DSC)
The thermal properties, including melting point and phase transitions, were investigated using

Differential Scanning Calorimetry (DSC).

Detailed Protocol: DSC measurements were performed using a Mettler Toledo DSC821e.[9]

Samples were subjected to heating and cooling cycles to observe thermal events. For instance,

a measurement on a 4.83 mg sample involved a first heating curve, a cooling curve, and a

second heating curve, all at a rate of 5 K min⁻¹.[9]

Conclusion
This technical guide has summarized the key thermochemical properties and stability data for

1,3,5-trithiane. The provided tables offer a quick reference for its enthalpy of formation,

sublimation, heat capacity, and thermal stability. Furthermore, the detailed experimental

protocols for synthesis and calorimetric measurements serve as a practical guide for

researchers. The stability of 1,3,5-trithiane, coupled with its well-characterized thermochemical

properties, reinforces its utility as a valuable reagent and building block in both academic and

industrial research, particularly in the fields of organic synthesis, materials science, and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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